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Abstract

Trichloromelamine (TCM), with the Chemical Abstracts Service (CAS) number 7673-09-8, is a
chlorinated derivative of melamine. This document provides a comprehensive technical
overview of its chemical and physical properties, synthesis, applications, and toxicological
profile. While primarily utilized as a potent oxidizing agent for disinfection and as a flame
retardant, its broader applications in research and drug development are not well-documented
in publicly available literature. This guide consolidates available data, outlines relevant
experimental protocols for its evaluation, and provides logical diagrams to illustrate its
synthesis and mechanism of action.

Chemical and Physical Properties

Trichloromelamine is a white to slightly beige or yellow fine powder with a distinct chlorine
odor.[1][2] It is characterized by its high chlorine content and strong oxidizing potential.[2] Key
guantitative properties are summarized in Table 1.

Table 1: Physicochemical Properties of Trichloromelamine
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Property Value Reference(s)
CAS Number 7673-09-8 [3]
Molecular Formula C3HsClIsNs [3]
Molecular Weight 229.45 g/mol [3]
Appearance Slightly beige fine powder [4]
Melting Point >300 °C (decomposes) [2]

Solubility in Water

<0.1 g/100 mL at 19 °C

[4]

Vapor Pressure

7.1 x 107> mm Hg

[1]

Purity

> 95% (by titration)

[3]

Synthesis

The synthesis of Trichloromelamine is typically achieved through the chlorination of

melamine.[5] A detailed experimental protocol derived from patent literature is provided below.

Experimental Protocol: Synthesis of Trichloromelamine

Objective: To synthesize Trichloromelamine via the chlorination of melamine with an

intermediate formation of hexachloromelamine.

Materials:

Melamine

Chlorine gas

Water

Acetic acid

Procedure:

Carbon tetrachloride (CCla)
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¢ Formation of Hexachloromelamine:

o

Prepare a suspension of 21 g of melamine in 1000 g of water in a reaction vessel
equipped with a stirrer.

o

Maintain the suspension under intense stirring at room temperature (20°C).

[¢]

Bubble a stream of chlorine gas through the suspension, ensuring complete absorption of
the chlorine.

[¢]

Continue the reaction for 30 minutes to obtain a suspension of hexachloromelamine.
e Solubilization and Phase Separation:

o To the hexachloromelamine suspension, add 1400 g of carbon tetrachloride (CCls) while
continuing to stir. This will dissolve the hexachloromelamine.

o Allow the mixture to settle and separate the aqueous phase from the organic (CCla4)
phase.

¢ Reaction with Melamine to Form Trichloromelamine:

o Concentrate the organic solution of hexachloromelamine by distillation to achieve a 15%
by weight concentration.

o To this concentrated solution, add 14.8 g of melamine, 1.2 g of acetic acid, and 1.2 g of
water.

o Maintain the mixture at reflux temperature under intense stirring and allow it to react for 6
hours at the boiling temperature.

e Product Isolation and Purification:
o After the reaction is complete, filter the reaction mixture.
o Wash the collected solid product with carbon tetrachloride.

o Dry the product in an oven at 80°C.
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Expected Outcome: The final product is a very fine white powder of Trichloromelamine with
approximately 90% available chlorine.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Trichloromelamine.

Applications and Mechanism of Action

Trichloromelamine's primary applications stem from its strong oxidizing properties and high
chlorine content.

Disinfectant and Sanitizer

Trichloromelamine is an EPA-registered active ingredient used in sanitizers for food-contact
surfaces and as a general-purpose disinfectant and biocide.[2][6] Its antimicrobial action is
attributed to its ability to act as a potent oxidizing agent.[2]

Mechanism of Action: Trichloromelamine oxidizes the cell membranes of microorganisms,
leading to the destruction of their cellular structure and subsequent cell death.[2] In aqueous
solutions, it can break down to form hypochlorous acid and melamine, with the hypochlorous
acid being a powerful antimicrobial agent.[1]
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Caption: Oxidative mechanism of Trichloromelamine.

Flame Retardant
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Trichloromelamine is used as a flame retardant, particularly in the textile industry, to enhance
the fire resistance of fabrics.[3]

Mechanism of Action: While specific studies on the flame retardant mechanism of
Trichloromelamine are not readily available, nitrogen-containing flame retardants like
melamine derivatives typically function through a combination of mechanisms:

e Gas Phase Inhibition: Upon heating, they can release non-flammable gases (like nitrogen)
that dilute the flammable gases and oxygen in the surrounding atmosphere.

o Condensed Phase Charring: They promote the formation of a stable carbonaceous char
layer on the surface of the material. This char layer acts as an insulating barrier, reducing
heat transfer to the underlying material and limiting the release of flammable volatiles.

Toxicological Data

Toxicological data for Trichloromelamine is limited. The available data from animal studies are
summarized in Table 2. It is noted to be an irritant to the skin, eyes, mucous membranes, and
upper respiratory tract.[7]

Table 2: Toxicological Data for Trichloromelamine

Test Species Route Value Reference(s)

LDso (Lethal

Mouse Oral 490 mg/kg [1]
Dose, 50%)
LCso (Lethal
Concentration, Rat Inhalation 400 mg/m3 [1]
50%)
LOAEL (Lowest
Observed Gavage (90-day

Rat 150 mg/kg/day [1]
Adverse Effect study)

Level)

Experimental Protocols for Efficacy Testing
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While specific efficacy data for Trichloromelamine is not widely published, the following are
standard methodologies that would be employed to evaluate its performance as a disinfectant
and flame retardant.

Disinfectant Efficacy Testing

Standardized methods from organizations like the Association of Official Analytical Chemists
(AOAC) and the European Committee for Standardization (EN) are used to validate the efficacy
of disinfectants.

o AOAC Use-Dilution Test: This carrier-based test evaluates the efficacy of liquid disinfectants
on hard surfaces against specific microorganisms like Staphylococcus aureus, Salmonella
enterica, and Pseudomonas aeruginosa.[8] Stainless steel cylinders are inoculated with the
test organism, dried, and then immersed in the disinfectant solution for a specified contact
time. The cylinders are then transferred to a growth medium to determine if any bacteria
survived.[8]

o Quantitative Suspension Test (e.g., EN 1276): This test determines the bactericidal activity of
chemical disinfectants. A suspension of the test microorganism is added to a prepared
solution of the disinfectant. After a defined contact time, an aliquot is taken, and the action of
the disinfectant is neutralized. The number of surviving microorganisms is then enumerated
to calculate the log reduction.

o Zone of Inhibition Test: This is a qualitative method to assess the antimicrobial activity of a
substance.[9] An agar plate is uniformly inoculated with a test microorganism. A paper disc
impregnated with Trichloromelamine is placed on the agar surface. After incubation, the
absence of microbial growth around the disc (the zone of inhibition) indicates antimicrobial
activity.[9][10] The diameter of this zone can be measured to compare the relative
effectiveness of different agents.[10]

Flame Retardant Efficacy Testing

The flame retardancy of textiles treated with Trichloromelamine would be evaluated using
standardized fire tests.

o Vertical Flame Test (e.g., ASTM D6413): This test is used to assess the flame resistance of
fabrics.[11] A strip of the treated fabric is suspended vertically and exposed to a standardized
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flame for a set period (e.g., 12 seconds).[11] After the flame is removed, the afterflame time,
afterglow time, and char length are measured to determine the fabric's resistance to burning.
[11]

e Limiting Oxygen Index (LOI) (e.g., ISO 4589, ASTM D2863): This test measures the
minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that is
required to support flaming combustion of a material.[12] A higher LOI value indicates better
flame retardancy. Materials with an LOI greater than the oxygen concentration in air
(approximately 21%) are considered flame retardant.[12]

Relevance to Drug Development

The direct application of Trichloromelamine in drug development is not supported by current
scientific literature. While its antimicrobial properties are noted for antiseptic formulations, there
is no evidence of its investigation as a therapeutic agent.[3] The broader class of 1,3,5-triazine
derivatives has been explored for various biological activities, but this does not directly
translate to Trichloromelamine.[13] Its high reactivity and classification as a strong oxidizing
agent may pose challenges for systemic drug applications. Further research would be required
to explore any potential therapeutic utility, likely focusing on topical applications where its
antimicrobial properties could be leveraged.

Conclusion

Trichloromelamine (CAS No. 7673-09-8) is a well-characterized compound with established
applications as a disinfectant and flame retardant. Its synthesis and basic chemical properties
are well-defined. However, there is a significant lack of publicly available, in-depth quantitative
data regarding its efficacy in these applications. Furthermore, its mechanism of action is
understood at a general level (oxidation), but its interaction with specific biological pathways
has not been elucidated. For researchers and professionals in drug development,
Trichloromelamine currently serves more as a reference compound for its chemical properties
(e.g., as a chlorinating agent) rather than a direct subject of therapeutic investigation. The
experimental protocols outlined in this guide provide a framework for any future in-depth
evaluation of its performance and potential new applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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